Cas no 2169137-85-1 (2-(1-benzyl-1H-pyrazol-4-yl)-2,2-difluoroacetic acid)

• Product Name: 2-(1-benzyl-1H-pyrazol-4-yl)-2,2-difluoroacetic acid
• CAS No: 2169137-85-1
• MF: C₁₂H₁₀F₂N₂O₂
• MW: 252.216809749603
• CID: 5877226
• PubChem ID: 165619749
• Update Time: 2025-06-10

2-(1-benzyl-1H-pyrazol-4-yl)-2,2-difluoroacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(1-benzyl-1H-pyrazol-4-yl)-2,2-difluoroacetic acid
• 2169137-85-1
• EN300-1862753

• Inchi： 1S/C12H10F2N2O2/c13-12(14,11(17)18)10-6-15-16(8-10)7-9-4-2-1-3-5-9/h1-6,8H,7H2,(H,17,18)
• InChI Key： ZPYBTJNONTYZHG-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)(C1C=NN(C=1)CC1C=CC=CC=1)F

Computed Properties

• Exact Mass: 252.07103389g/mol
• Monoisotopic Mass: 252.07103389g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 55.1Ų

Additional information on 2-(1-benzyl-1H-pyrazol-4-yl)-2,2-difluoroacetic acid

Comprehensive Overview of 2-(1-benzyl-1H-pyrazol-4-yl)-2,2-difluoroacetic acid (CAS No. 2169137-85-1)

In the realm of organic chemistry and pharmaceutical research, 2-(1-benzyl-1H-pyrazol-4-yl)-2,2-difluoroacetic acid (CAS No. 2169137-85-1) has emerged as a compound of significant interest. This difluoroacetic acid derivative, characterized by its unique benzyl-pyrazole moiety, is widely studied for its potential applications in drug discovery and material science. Researchers are particularly intrigued by its structural versatility, which allows for modifications to enhance bioavailability and target specificity.

The compound's CAS number 2169137-85-1 serves as a critical identifier in chemical databases, ensuring accurate tracking in regulatory and research contexts. Its pyrazole core is a common scaffold in medicinal chemistry, often associated with anti-inflammatory and antimicrobial properties. The addition of a difluoroacetic acid group further enhances its reactivity, making it a valuable intermediate in synthetic pathways.

Recent trends in AI-driven drug discovery have amplified interest in compounds like 2-(1-benzyl-1H-pyrazol-4-yl)-2,2-difluoroacetic acid. Machine learning models frequently highlight such structures for their potential in small-molecule therapeutics, particularly in targeting protein-protein interactions. This aligns with growing user searches for "fluorinated compounds in drug design" and "pyrazole derivatives 2024," reflecting the demand for innovative pharmacophores.

From a synthetic perspective, the compound's benzyl-protected pyrazole group offers stability during multi-step reactions, a feature highly valued in high-throughput screening workflows. Its difluoroacetic acid segment also contributes to improved metabolic stability, a hot topic in forums discussing "how to optimize drug half-life." These attributes make it a candidate for preclinical development, especially in oncology and neurology research.

Environmental and green chemistry considerations are another focal point. The fluorine atoms in CAS 2169137-85-1 are subject to scrutiny due to increasing regulatory attention on sustainable fluorination methods. This resonates with search queries like "eco-friendly synthesis of fluorinated compounds," underscoring the need for balance between efficacy and environmental impact.

In analytical chemistry, the compound's distinct NMR fingerprint (particularly the difluoroacetic acid proton signal) and mass spectrometry fragmentation patterns are frequently discussed in methodological papers. Laboratories optimizing HPLC purification protocols for similar structures often reference its chromatographic behavior, addressing common search terms such as "HPLC method development for pyrazoles."

The commercial availability of 2-(1-benzyl-1H-pyrazol-4-yl)-2,2-difluoroacetic acid through specialty chemical suppliers has expanded its accessibility for academic and industrial research. Its pricing and scalability are often compared to related heterocyclic carboxylic acids in market analyses, reflecting user interest in "cost-effective pharmaceutical intermediates."

Looking ahead, the compound's role in fragment-based drug discovery (FBDD) is gaining traction. Its moderate molecular weight and polarity align with Lipinski's rule of five, making it a promising starting point for hit-to-lead optimization. This addresses trending searches about "best molecular weight for drug candidates" and "FBDD success stories."

In conclusion, 2-(1-benzyl-1H-pyrazol-4-yl)-2,2-difluoroacetic acid (CAS No. 2169137-85-1) represents a multifaceted tool for modern chemical research. Its intersection with computational chemistry, green synthesis, and drug development paradigms ensures its continued relevance in addressing both scientific challenges and industry demands.